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Compound of Interest

Compound Name: DB1976 dihydrochloride

Cat. No.: B10824796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation of DB1976
dihydrochloride stock solutions for various experimental applications. DB1976
dihydrochloride is a potent and cell-permeable inhibitor of the transcription factor PU.1, a

critical regulator of gene expression in hematopoietic cells. By binding to the DNA minor groove

at PU.1 consensus sites, DB1976 dihydrochloride effectively blocks PU.1-DNA interaction,

leading to the inhibition of PU.1-dependent gene transcription and subsequent induction of

apoptosis in target cells.[1][2][3] This compound is a valuable tool for studying the biological

roles of PU.1 in normal development and disease states, such as leukemia and inflammatory

disorders.[4] Proper preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results. This guide outlines the necessary materials, step-by-step

protocols for both in vitro and in vivo studies, and important considerations for storage and

handling.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of DB1976 dihydrochloride is

essential for its effective use in experiments.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10824796?utm_src=pdf-interest
https://www.benchchem.com/product/b10824796?utm_src=pdf-body
https://www.benchchem.com/product/b10824796?utm_src=pdf-body
https://www.benchchem.com/product/b10824796?utm_src=pdf-body
https://www.benchchem.com/product/b10824796?utm_src=pdf-body
https://www.benchchem.com/product/b10824796?utm_src=pdf-body
https://www.medchemexpress.com/db1976-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4872103/
https://www.cancer-research-network.com/2020/03/28/db1976-is-a-fully-efficacious-transcription-factor-pu-1-inhibitor/
https://immunomart.com/product/db1976-dihydrochloride/
https://www.benchchem.com/product/b10824796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 2369663-93-2 [1]

Molecular Formula C₂₀H₁₈Cl₂N₈Se [5]

Molecular Weight 520.28 g/mol [5]

Appearance Solid powder [6]

Purity ≥98.0% [7]

Solubility Data
The solubility of DB1976 dihydrochloride varies depending on the solvent. It is crucial to

select the appropriate solvent system for your specific experimental needs.

Solvent Solubility Notes Reference

DMSO 50 mg/mL (96.10 mM)

Ultrasonic and

warming to 60°C may

be required. Use

newly opened DMSO

as it is hygroscopic.

[1]

Water
18.33 mg/mL (35.23

mM)

Ultrasonic assistance

is needed.
[1]

Experimental Protocols
I. Preparation of DB1976 Dihydrochloride Stock Solution
for In Vitro Experiments
This protocol describes the preparation of a high-concentration stock solution in DMSO, which

is suitable for most cell-based assays.

Materials:

DB1976 dihydrochloride powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath

Protocol:

Aseptic Technique: Perform all steps under a laminar flow hood to maintain sterility.

Weighing: Accurately weigh the desired amount of DB1976 dihydrochloride powder.

Dissolution: Add the appropriate volume of DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Solubilization: Vortex the solution thoroughly. If the compound does not fully dissolve,

sonicate the solution in an ultrasonic bath. Gentle warming to 60°C can also aid in

dissolution, but avoid excessive heat to prevent degradation.[1]

Sterilization: For sterile applications, the DMSO stock solution can be filtered through a 0.22

µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -20°C for up to 6 months or at -80°C for up

to 1 year.[1]

Stock Solution Concentration Examples in DMSO:

Desired Concentration Mass of DB1976 Volume of DMSO

10 mM 5.20 mg 1 mL

20 mM 10.41 mg 1 mL

50 mM 26.01 mg 1 mL
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II. Preparation of DB1976 Dihydrochloride Formulation
for In Vivo Experiments
For animal studies, a specific formulation is required to ensure bioavailability and minimize

toxicity. The following protocol provides a common vehicle for parenteral administration.

Materials:

DB1976 dihydrochloride DMSO stock solution (prepared as in Protocol I)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl, sterile)

Sterile tubes

Protocol:

Prepare a clear stock solution in DMSO first.

Vehicle Preparation: In a sterile tube, prepare the vehicle by mixing the components in the

following order and ratios:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Formulation: Add the DB1976 dihydrochloride DMSO stock solution to the pre-mixed

vehicle to achieve the final desired concentration. For example, to prepare a 1 mg/mL final

solution, add the appropriate volume of a concentrated DMSO stock to the vehicle.
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Homogenization: Vortex the final formulation thoroughly to ensure a clear and homogenous

solution.

Administration: The formulation should be prepared fresh on the day of use.[8]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of DB1976 and the workflow for

preparing a stock solution.
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DB1976 Mechanism of Action

DB1976
dihydrochloride PU.1-DNA Complex

Gene Transcription

Promotes

Apoptosis

Suppresses
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DB1976 Stock Solution Workflow

Preparation

Storage & Use

1. Weigh DB1976 Powder

2. Add Solvent
(e.g., DMSO)

3. Dissolve
(Vortex, Sonicate, Warm)

4. Aliquot

5. Store at -20°C or -80°C

6. Dilute to Working
Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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